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Compound of Interest

Compound Name: 5-Nonanol

Cat. No.: B1584527 Get Quote

Technical Support Center: 5-Nonanol
This guide provides essential safety information, handling procedures, and emergency

protocols for the use of 5-Nonanol in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5-Nonanol?

A1: 5-Nonanol is classified as a combustible liquid that can cause skin and serious eye

irritation.[1] It is crucial to handle it with appropriate personal protective equipment to avoid

direct contact.

Q2: What are the proper storage conditions for 5-Nonanol?

A2: 5-Nonanol should be stored in a tightly closed container in a dry, cool, and well-ventilated

area.[2] Keep it away from heat, sparks, open flames, and other ignition sources.[1] The

recommended storage temperature is below +30°C.[3] For long-term storage, -20°C is advised

to ensure stability for at least two years.[4]

Q3: What materials are incompatible with 5-Nonanol?

A3: 5-Nonanol is incompatible with strong oxidizing agents.[1] Contact with these substances

should be avoided to prevent hazardous reactions.
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Q4: What should I do in case of accidental skin or eye contact with 5-Nonanol?

A4: In case of skin contact, immediately wash the affected area with plenty of soap and water.

[1][5] If skin irritation persists, seek medical attention.[1] For eye contact, rinse cautiously with

water for at least 15 minutes, removing contact lenses if present and easy to do.[1][5] Continue

rinsing and get medical attention.[1]

Q5: What is the appropriate response to a 5-Nonanol spill?

A5: For a spill, ensure adequate ventilation and remove all sources of ignition.[2] Use personal

protective equipment.[5] Absorb the spill with an inert material (e.g., dry sand) and collect it into

a suitable, closed container for disposal.[1] Do not let the chemical enter drains.[2][5]

Q6: How should 5-Nonanol waste be disposed of?

A6: Dispose of 5-Nonanol and its container at an approved waste disposal plant in accordance

with local, state, and federal regulations.[1]
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Issue Possible Cause Solution

Visible skin irritation after

handling

Direct skin contact with 5-

Nonanol.

Immediately wash the affected

area thoroughly with soap and

water. Remove and wash

contaminated clothing before

reuse.[1][6] If irritation persists,

seek medical advice.[1]

Review handling procedures to

ensure proper use of gloves.

Eye irritation or redness
5-Nonanol vapor or splash

exposure to the eyes.

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

[1][5] Seek immediate medical

attention.[1] Ensure safety

goggles or a face shield are

worn during handling.

Faint odor of 5-Nonanol in the

lab

Improperly sealed container or

inadequate ventilation.

Check that all containers of 5-

Nonanol are tightly sealed.[2]

Ensure that work is being

performed in a well-ventilated

area or under a chemical fume

hood.[2][5]

Precipitate formation during

storage

Improper storage conditions

(e.g., temperature

fluctuations).

Store at a consistent, cool

temperature.[1] Short-term

storage should be at +4°C and

long-term at -20°C.[4] If a

precipitate is observed, gently

warm the substance to

redissolve if appropriate for the

experimental procedure,

ensuring it is done in a safe,

controlled manner away from

ignition sources.
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Quantitative Data Summary
Property Value Reference

Molecular Formula C9H20O [1]

Molecular Weight 144.26 g/mol [1]

Appearance
Clear, colorless to light yellow

liquid
[1][4]

Boiling Point 195 °C (lit.) [3]

Density 0.821 g/mL at 20 °C (lit.)

Flash Point 77 °C (170.6 °F) - closed cup

Refractive Index n20/D 1.429 (lit.) [1]

Solubility

Soluble in chloroform.[4][7]

Slightly soluble in water (0.46

mg/ml at 15°C).[3]

Storage Class 10 - Combustible liquids

Experimental Protocol: General Safe Handling in a
Laboratory Setting

Preparation and Precaution:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.

Remove all potential ignition sources from the handling area.[1]

Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., neoprene), safety

goggles, and a lab coat.[8] A face shield may be necessary for splash hazards.
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Handling Procedure:

Avoid direct contact with skin and eyes, and avoid inhaling vapors.[5][8]

Use non-sparking tools when opening or handling containers.

Measure and dispense the liquid carefully to avoid splashes and aerosols.

Keep the container tightly closed when not in use.[2]

Storage:

Store the chemical in a designated, properly labeled container.

Follow the storage conditions outlined in the FAQs, away from incompatible materials.[1]

[2]

Waste Disposal:

Collect all waste containing 5-Nonanol in a designated, sealed, and properly labeled

waste container.

Dispose of the waste through your institution's hazardous waste management program.[1]

Emergency Response:

In case of a spill, follow the spill response procedures outlined in the FAQs.

For personal exposure, follow the first-aid measures detailed in the FAQs and the SDS.

Logical Workflow for Safe Handling of 5-Nonanol
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Start: Receive 5-Nonanol

1. Assess Hazards
(Read SDS)

2. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

3. Prepare Workspace
(Ventilation, No Ignition Sources)

4. Handle 5-Nonanol
(Dispense, Use in Experiment)

Spill Occurs

No

5. Storage
(Cool, Dry, Ventilated, Sealed)

Yes (Post-Use)

Spill Response
(Evacuate, Contain, Clean)

Yes

6. Waste Disposal
(Approved Container & Procedure)

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 5-Nonanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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